Cas no 622408-85-9 (1-Hydroxy-9-medroxycanthin-6-one)

• Product Name: 1-Hydroxy-9-medroxycanthin-6-one
• CAS No: 622408-85-9
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 2087157
• PubChem ID: 11448499
• Update Time: 2025-04-21

1-Hydroxy-9-medroxycanthin-6-one Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-9-medroxycanthin-6-one
• 622408-85-9
• 8-hydroxy-13-methoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
• AKOS040760883
• FS-7525
• 8-hydroxy-13-methoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
• DA-49168

• Inchi： 1S/C15H10N2O3/c1-20-8-2-3-9-11(6-8)17-13(19)5-4-10-15(17)14(9)12(18)7-16-10/h2-7,18H,1H3
• InChI Key： KFHGYFDVGYKREV-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC(N3C4C=C(C=CC=4C1=C32)OC)=O

Computed Properties

• Exact Mass: 266.06914219g/mol
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235-237 ºC (methanol )
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids